Cas no 69363-14-0 (Schisanhenol)

Schisanhenol Properties

Names and Identifiers

• Schisanhenol
• Dibenzo[a,c]cycloocten-1-ol,5,6,7,8-tetrahydro-2,3,10,11,12-pentamethoxy-6,7-dimethyl-, (6S,7R,12aR)-
• Gomisin K3
• (+)-gomisin K3
• Gomisin-K3
• HMS2214M09
• Schizanhenol
• 2,3,10,11,12-Pentamethoxy-6,7-dimethyl-5,6,7,8-tetrahydrodibenzo[a,c][8]annulen-1-ol
• [ "Gomisin K3" ]
• A14737
• (9R,10S)-4,5,14,15,16-Pentamethoxy-9,10-dimethyltricyclo[10.4.0.02,7]hexadeca-1(16),2,4,6,12,14-hexa
• HMS3350B04
• s9231
• +Expand

• MDL： MFCD28411506
• InChIKey： FYSHYFPJBONYCQ-UHFFFAOYSA-N
• Inchi： 1S/C23H30O6/c1-12-8-14-10-16(25-3)21(27-5)20(24)18(14)19-15(9-13(12)2)11-17(26-4)22(28-6)23(19)29-7/h10-13,24H,8-9H2,1-7H3
• SMILES： O(C([H])([H])[H])C1C(=C(C([H])=C2C=1C1=C(C(=C(C([H])=C1C([H])([H])C([H])(C([H])([H])[H])C([H])(C([H])([H])[H])C2([H])[H])OC([H])([H])[H])OC([H])([H])[H])O[H])OC([H])([H])[H])OC([H])([H])[H]

Computed Properties

• Exact Mass: 402.204239g/mol
• Surface Charge: 0
• XLogP3: 4.9
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 5
• Monoisotopic Mass: 402.204239g/mol
• Monoisotopic Mass: 402.204239g/mol
• Topological Polar Surface Area: 66.4Ų
• Heavy Atom Count: 29
• Complexity: 516
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• Molecular Weight: 402.5

Experimental Properties

• LogP: 4.47300
• PSA: 66.38000
• Refractive Index: 1.536
• Boiling Point: 563.9°C at 760 mmHg
• Melting Point: 128.0 to 132.0 deg-C
• Flash Point: 294.8°C
• Solubility: Almost insoluble (0.011 g/l) (25 º C),
• Color/Form: Powder
• λmax: 214(MeOH)(lit.)
• Density: 1.118±0.06 g/cm3 (20 ºC 760 Torr),

Schisanhenol Security Information

• Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.

Schisanhenol Customs Data

• HS CODE：2942000000
• Customs Data：

  China Customs Code:

  2942000000